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Compound of Interest

Compound Name: Tris(tert-butoxy)silanol

Cat. No.: B099459 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental compliance.

This guide provides detailed procedures for the safe disposal of Tris(tert-butoxy)silanol, a
compound frequently used in the synthesis of silica-based materials. Adherence to these

protocols is essential to mitigate risks and maintain a safe research environment.

Key Safety and Handling Information
Tris(tert-butoxy)silanol is a moisture-sensitive solid that can cause skin, eye, and respiratory

irritation.[1] Upon contact with moisture, it slowly decomposes to liberate t-butanol.[1][2]

Therefore, appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and, if necessary, a full-face supplied air respirator, must be worn at all

times.[2] The material should be handled and stored under an inert gas in a tightly closed

container placed in a dry, well-ventilated area.[2]

Quantitative Data Summary
A summary of the key physical and chemical properties of Tris(tert-butoxy)silanol is provided

in the table below for easy reference.
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Property Value

CAS Number 18166-43-3

Molecular Formula C₁₂H₂₈O₄Si

Molecular Weight 264.43 g/mol [1]

Appearance White solid[1]

Melting Point 63-65 °C

Boiling Point 205-210 °C

Density 0.944 g/cm³ at 25 °C

Storage Class 11 (Combustible Solids)[3]

Step-by-Step Disposal Protocol
The disposal of Tris(tert-butoxy)silanol must be conducted in strict accordance with federal,

state, and local environmental regulations.[1][4] The recommended method involves

incineration by a licensed professional waste disposal service.

Experimental Protocol for Waste Preparation and Disposal:

Initial Assessment: Ensure that the waste material is clearly labeled as Tris(tert-
butoxy)silanol. Do not mix it with other chemical waste.

Container Inspection: Check that the waste container is intact, properly sealed, and free from

external contamination. Handle uncleaned containers with the same precautions as the

product itself.

Contact a Licensed Waste Disposal Service: Arrange for the collection and disposal of the

chemical waste with a certified hazardous waste management company.

Material Preparation for Disposal (as per waste disposal service instructions): In some

cases, the disposal service may require the material to be prepared for incineration. This can

involve dissolving or mixing the solid with a combustible solvent. This step should only be

performed by trained personnel following the specific instructions of the disposal company.
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Incineration: The primary disposal method is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber to neutralize harmful combustion products.[4]

Documentation: Maintain detailed records of the disposal process, including the date,

quantity of waste, and the name of the disposal company, to ensure regulatory compliance.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Tris(tert-
butoxy)silanol.
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Start: Identify Tris(tert-butoxy)silanol Waste

Wear Appropriate PPE
(Gloves, Goggles, etc.)

Assess Waste:
- Pure Compound

- Unmixed

Ensure Secure & Labeled Container

Contact Licensed Waste
Disposal Service

Prepare for Disposal
(per vendor instructions, e.g., dissolve in combustible solvent)

Incinerate in a Chemical Incinerator
with Afterburner and Scrubber

Document Disposal Process

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Tris(tert-butoxy)silanol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b099459?utm_src=pdf-body-img
https://www.benchchem.com/product/b099459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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